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Compound of Interest

Compound Name: GV2-20

Cat. No.: B1672446

The GV2-20 is a model within the TeSys GV2 range of thermal-magnetic motor circuit breakers
manufactured by Schneider Electric.[1][2] As an electrical component, its disposal is governed

by regulations for electronic waste, not by chemical handling protocols. This guide provides the
essential safety and logistical information for the proper end-of-life management of this device,
in line with directives for Waste Electrical and Electronic Equipment (WEEE).[3][4][5]

Operational and Disposal Plan

The primary objective for the disposal of a GV2-20 circuit breaker is to ensure environmental
protection and resource conservation through proper recycling.[6][7][8] These devices contain
valuable metals such as copper and aluminum, as well as plastics that can be recovered.[9]
Improper disposal in landfills can lead to the release of hazardous substances.[6]

Step-by-Step Disposal Procedure:

o De-energize and Disconnect: Before handling, ensure the circuit breaker and all associated
equipment are completely de-energized. Follow standard lockout/tagout (LOTO) procedures
to prevent accidental re-energization.

o Removal: Carefully remove the circuit breaker from its mounting, which is typically a 35 mm
symmetrical DIN rail or a panel with M4 screws.[1]

e Segregation: Segregate the disconnected circuit breaker from general waste. It should be
treated as electronic waste (e-waste).
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o Collection and Storage: Store the unit in a designated container for electronic waste. This
area should be dry and secure to prevent damage or unauthorized access.

e Recycling: The collected circuit breakers must be sent to a certified e-waste recycling facility.
[6][10] These facilities are equipped to safely dismantle the components and recover
valuable materials in an environmentally sound manner.[9][11] Do not dispose of the circuit
breaker in regular trash.

Data Presentation: Material Composition

While specific material percentages for every model variation can differ slightly, the following
table provides a representative breakdown of materials found in a TeSys GV2 motor circuit
breaker, based on the analysis of the GV2MEO8 model.[3]

) ] Depollution
Component Group  Materials Weight (g) )
Recommendation

PC, ABS-PC, PA,
Components 1, 2, 3,4  PA6, HDPE, SAN with

(External Casings, brominated flame 34.915 To be depolluted
etc.) retardants (PA66 GF
FR)

Other plastic parts
with brominated flame  23.528 To be depolluted
retardants (PBT)

Component 5 (Internal
Plastic Parts)

Total Representative
260 g
Product Mass

This data is based on the Schneider Electric End of Life Instructions for the TeSys Deca Motor
Circuit Breaker, reference GV2MEOQ8, which is a representative product of the GV2 series.[3]

Inapplicability of Experimental Protocols and
Signaling Pathways
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The request for "Experimental Protocols" and diagrams of "signaling pathways" is not
applicable to the GV2-20. These concepts are relevant to chemical and biological research,
dealing with methodologies of experiments and the interaction of molecules within a cell. The
GV2-20 is an electrical component, and its function and disposal are governed by principles of
electrical engineering and environmental science, not biochemistry.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of a GV2-20 motor
circuit breaker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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